4-Isopropyl-1,3-thiazole-2-carbaldehyde

• IUPAC Name: 4-propan-2-yl-1,3-thiazole-2-carbaldehyde
• InChI: InChI=1S/C7H9NOS/c1-5(2)6-4-10-7(3-9)8-6/h3-5H,1-2H3
• InChI Key: MKNPOHDDKJGVDY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CSC(=N1)C=O
• Molecular Formula: C7H9NOS
• DSSTOX Substance ID: DTXSID50454554
• Molecular Weight: 155.22 g/mol
• CAS RN: 184154-42-5

Description

4-Isopropyl-1,3-thiazole-2-carbaldehyde (IPTC) is an organic compound that has been extensively studied in organic and medicinal chemistry. It is a versatile molecule that can be used as a starting material in a variety of synthetic reactions, as well as having potential applications in the pharmaceutical industry. IPTC is a heterocyclic compound with a five-membered ring structure, containing a sulfur atom and an aldehyde group. The compound has been studied for its reactivity, its ability to form stable complexes with other molecules, and its potential to be used as a drug target.

Scientific Research Applications

$$C_7H_9NOS$$C7​H9​NOS

and a molecular weight of 155.22. It’s typically stored at -20°C and is a liquid at room temperature.

It’s important to note that the use of this compound in scientific research would likely depend on the specific goals of the study. For example, it could potentially be used in the synthesis of new compounds, as a reagent in chemical reactions, or as a building block in the creation of larger, more complex molecules.

Synthesis routes and methods I

Procedure details

A solution of 2.1 g (11 mmol) of 4-isopropyl-thiazole-2-carboxylic acid ethyl ester (J. Med. Chem., 1998:602-617) in CH2Cl2 (50 mL) was cooled to −78° C. under nitrogen and treated dropwise with DIBAL (12 mL of 1.0 M in CH2Cl2; 12 mmol). The mixture was stirred at low temperature for 1 hour and then treated with another 7 mL of DIBAL. The solution was stirred for 30 minutes at −78° C. H2O was added, and the mixture was extracted with EtOAc (3×100 mL). The combined extracts were washed with brine, dried (MgSO4), and concentrated. Chromatography of the residue over silica gel, eluting with 3:1 hexane:EtOAc, gave the title compound.

Synthesis routes and methods II

Procedure details

(4-Isopropyl-1,3-thiazol-2-yl)methanol (5.20 g, 33.0 mmol) was dissolved in methylene chloride (100 ml), added with pyridinium dichromate (14.9 g, 39.7 mmol), and stirred at room temperature for 19 hours stirred. After insoluble solids were removed, the reaction solution was evaporated, and the residue was purified by silica gel column chromatography (chloroform) to obtain the title compound (3.32 g, 65%).